Cas no 62452-73-7 (1-Ethynyl-4-propylbenzene)

1-Ethynyl-4-propylbenzene Properties

Names and Identifiers

• 1-Eth-1-ynyl-4-propylbenzene
• 4-n-Propylphenylacetylene
• 1-Ethynyl-4-propylbenzene
• 4-Propylphenyl acetylene
• p-Propylphenylacetylene
• 4-Propylphenylacetylene
• 1-ethynyl-4-propyl-benzene
• Benzene, 1-ethynyl-4-propyl-
• PubChem10973
• 4-n-propylphenyl ethine
• 4-propyl phenylacetylene
• 4-propyl-1-ethynylbenzene
• 4-ethynyl-1-propylbenzene
• P-PROPYLETHYNYLBENZENE
• 1-n-propyl-4-ethynylbenzene
• 1-ethynyl-4-n-propylbenzene
• KSC491I8N
• 1-n-propyl-4-ethynyl-benzene
• 1-(1-ethynyl)-4-propylbenzene
• +Expand

• MDL： MFCD00173886
• InChIKey： UVFFOABHOIMLNB-UHFFFAOYSA-N
• Inchi： 1S/C11H12/c1-3-5-11-8-6-10(4-2)7-9-11/h2,6-9H,3,5H2,1H3
• SMILES： C([H])([H])(C1C([H])=C([H])C(C#C[H])=C([H])C=1[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 144.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 144.094
• Heavy Atom Count: 11
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.62040
• PSA: 0.00000
• Refractive Index: 1.5340
• Boiling Point: 204.9°C at 760 mmHg
• Flash Point: 67.1℃
• Color/Form: Yellow liquid.
• Solubility: Not determined.
• Sensitiveness: Light Sensitive
• Density: 0.910(lit.)

1-Ethynyl-4-propylbenzene Security Information

• Symbol: GHS07
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store in cold
• Risk Phrases： R36/37/38

1-Ethynyl-4-propylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters